Cas no 901044-90-4 (1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901044-90-4
• MF: C₂₃H₁₅FN₄O₃
• MW: 414.388608217239
• CID: 6566139
• Update Time: 2025-06-08

1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo4,3-cquinoline
• 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)pyrazolo[4,3-c]quinoline

• Inchi： 1S/C23H15FN4O3/c1-31-18-10-11-21-19(12-18)23-20(13-25-21)22(14-2-6-17(7-3-14)28(29)30)26-27(23)16-8-4-15(24)5-9-16/h2-13H,1H3
• InChI Key： SECRGHCMDLCHIH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C2N(C3=CC=C(F)C=C3)N=C(C3=CC=C([N+]([O-])=O)C=C3)C=2C=1

Additional information on 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo4,3-cquinoline

Chemical Profile of 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901044-90-4)

1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline, identified by its unique Chemical Abstracts Service (CAS) number 901044-90-4, represents a sophisticated heterocyclic compound that has garnered significant attention in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline scaffold, a class of molecules historically recognized for their broad spectrum of biological activities and therapeutic potential. The structural complexity of 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline arises from its fused ring system, which integrates a pyrazole moiety with a quinoline core, further modified by fluorine, methoxy, and nitro substituents at strategic positions. These modifications contribute to the molecule's unique electronic properties and interactions with biological targets.

The presence of a fluorine atom at the 4-position of the phenyl ring is particularly noteworthy, as fluorine substitution in pharmaceuticals is often employed to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline, the fluorine atom may play a critical role in optimizing interactions with protein targets, potentially contributing to enhanced efficacy or selectivity. The methoxy group at the 8-position of the quinoline ring further influences the molecule's properties by introducing polarity and hydrogen bonding capabilities, which can be exploited for target engagement. Additionally, the nitro group at the 3-position of the phenyl ring introduces both electron-withdrawing effects and potential redox reactivity, which may be leveraged in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding modes and interactions of complex heterocyclic compounds like 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline. Studies utilizing molecular dynamics simulations and docking algorithms have highlighted the compound's potential to interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. The precise arrangement of substituents on the quinoline and pyrazole rings facilitates favorable interactions with key amino acid residues in protein binding pockets, suggesting high binding affinity.

The quinoline scaffold itself has a well-documented history in drug discovery, with several FDA-approved medications derived from this core structure. Notably, derivatives of quinoline have shown promise in treating malaria, bacterial infections, and certain types of cancer. The introduction of additional heterocycles like pyrazole in compounds such as 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline expands the chemical space available for drug design, allowing for greater diversification in molecular profiles and potentially uncovering novel mechanisms of action. The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry.

In parallel with computational studies, experimental investigations have been conducted to evaluate the pharmacological properties of 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline. Initial in vitro assays have demonstrated interesting bioactivity profiles across multiple disease-relevant targets. For instance, preliminary data suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors known to be involved in cancer progression. The ability to modulate these pathways could translate into therapeutic benefits for patients suffering from oncological conditions. Furthermore, the compound's interaction with inflammatory mediators has been explored, indicating potential applications in managing chronic inflammatory diseases.

The synthesis of 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions to form the pyrazole ring and cyclization steps to construct the quinoline core. The presence of sensitive functional groups like nitro and fluoro substituents requires careful optimization to ensure high yields while maintaining regioselectivity. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures more efficiently than ever before, paving the way for rapid exploration of analogues based on this core scaffold.

As research progresses, interdisciplinary approaches combining synthetic organic chemistry with biophysical techniques will continue to drive innovation in understanding the role of 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline and its derivatives. High-throughput screening (HTS) technologies will enable rapid assessment of large libraries of related compounds for biological activity, while structure-based drug design will refine our understanding of molecular recognition at an atomic level. These combined efforts hold promise for identifying lead compounds that can be further developed into novel therapeutics.

The broader significance of compounds like 1-(4-fluorophenyl)-8-methoxy-3-(4-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline lies in their contribution to expanding our chemical toolbox for addressing unmet medical needs. By designing molecules with tailored structural features and optimized pharmacokinetic profiles through rational drug design principles derived from modern computational methods, 901044-90-4 exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery. Future studies are warranted to fully elucidate its mechanism(s) of action and explore its potential as a single agent or part of combination therapies across various therapeutic areas.